Cas no 100842-25-9 (Phenol, 4-nonyl-,calcium salt (2:1))

• Product Name: Phenol, 4-nonyl-,calcium salt (2:1)
• CAS No: 100842-25-9
• MF: C₃₀H₄₆CaO₂
• MW: 478.763048648834
• CID: 177391
• PubChem ID: 21989596
• Update Time: 2025-04-19

Phenol, 4-nonyl-,calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nonyl-,calcium salt (2:1)
• calcium,4-nonylphenolate
• CALCIUMNONYLPHENATE
• Calcium p-nonylphenate
• Phenol, 4-nonyl-, calcium salt
• Calcium bis(4-nonylphenolate)
• 100842-25-9
• calcium;4-nonylphenolate
• SCHEMBL6064519
• Phenol, 4-nonyl-, calcium salt (2:1)
• DTXSID80905802

• Inchi： 1S/2C15H24O.Ca/c2*1-2-3-4-5-6-7-8-9-14-10-12-15(16)13-11-14;/h2*10-13,16H,2-9H2,1H3;/q;;+2/p-2
• InChI Key： JOTIGIPYKRJFSC-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C1C=CC(=CC=1)CCCCCCCCC.[O-]C1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 478.312372g/mol
• Monoisotopic Mass: 478.312372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 478.8g/mol
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxides